4-Chloro-6-(difluoromethyl)-2-(methylthio)pyrimidine

• IUPAC Name: 4-chloro-6-(difluoromethyl)-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C6H5ClF2N2S/c1-12-6-10-3(5(8)9)2-4(7)11-6/h2,5H,1H3
• InChI Key: IHRHHFIDUYHBOD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=CC(=N1)Cl)C(F)F
• Molecular Formula: C6H5ClF2N2S
• DSSTOX Substance ID: DTXSID30719870
• Molecular Weight: 210.63 g/mol
• CAS RN: 1204298-68-9

Description

4-Chloro-6-(difluoromethyl)-2-(methylthio)pyrimidine (4C6D2MTP) is a small molecule that has been studied for its potential applications in scientific research. 4C6D2MTP has been used in a variety of lab experiments due to its unique properties, such as its ability to interact with proteins and other molecules in the body. This article will discuss the synthesis method of 4C6D2MTP, its mechanism of action, and its biochemical and physiological effects. Additionally, this article will discuss the advantages and limitations of using 4C6D2MTP in lab experiments, as well as potential future directions for research.

Scientific Research Applications

Synthesis and Chemical Transformations

• Triarylation of Pyrrolopyrimidines: A notable application involves the triarylation of pyrrolopyrimidines using microwave-promoted cross-coupling reactions. This process includes the arylation of 4-chloro-7-methyl-2-(methylthio)-6-phenylpyrrolo[2,3-d]pyrimidine under Suzuki–Miyaura and Liebeskind–Srogl cross-coupling conditions, showcasing the versatility of this compound in organic synthesis (Prieur, Pujol, & Guillaumet, 2015).
• Herbicide Intermediate Synthesis: Another significant application is its use as an intermediate in the synthesis of the herbicide diclosulam. This process demonstrates the importance of 4-chloro-6-(difluoromethyl)-2-(methylthio)pyrimidine in the development of agricultural chemicals, highlighting its synthesis through multi-step reactions with yields and purity indicating practical scalability and efficiency (Xiong Li-li, 2007).

Chemical Structure Analysis and Molecular Interactions

• Crystal Structure Studies: Investigations into 2-amino-4-chloro-5-formyl-6-[methyl(2-methylphenyl)amino]pyrimidine and its analogs have elucidated their isostructural nature and the significance of N-H...N and N-H...O hydrogen bonds in stabilizing molecular structures. This research underlines the compound's role in the study of crystal and molecular structures and the insights it can provide into the interactions that govern the solid-state arrangements of molecules (Trilleras, Quiroga, Cobo, & Glidewell, 2009).

Molecular Docking and Quantum Chemical Calculations

• Quantum Chemical and Molecular Docking Studies: The compound has also been subject to quantum chemical calculations and molecular docking studies, revealing its potential in medicinal and pharmaceutical applications. Such studies include Hirshfeld surface analysis, crystal structure determination, and molecular docking against human estrogen receptor, underscoring the compound's utility in the design and development of new pharmaceutical agents (Gandhi, Patel, Modh, Naliyapara, & Patel, 2016).